Cas no 477549-30-7 (4-(3-Aminocarbonylphenyl)phenol)

• Product Name: 4-(3-Aminocarbonylphenyl)phenol
• CAS No: 477549-30-7
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD18312842
• CID: 1086093
• PubChem ID: 53218557
• Update Time: 2025-09-28

4-(3-Aminocarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4'-Hydroxy-[1,1'-biphenyl]-3-carboxamide
• 3-(4-hydroxyphenyl)benzamide
• 4-(3-AMinocarbonylphenyl)phenol
• DTXSID30683481
• WRNBFCNDBCEGDT-UHFFFAOYSA-N
• MFCD18312842
• BS-28779
• SCHEMBL1788218
• 4'-Hydroxy[1,1'-biphenyl]-3-carboxamide
• DB-122396
• 477549-30-7
• CUA54930
• SB77008
• CS-0209741
• 4-(3-Aminocarbonylphenyl)phenol

• MDL： MFCD18312842
• Inchi： 1S/C13H11NO2/c14-13(16)11-3-1-2-10(8-11)9-4-6-12(15)7-5-9/h1-8,15H,(H2,14,16)
• InChI Key： WRNBFCNDBCEGDT-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1C=CC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Aminocarbonylphenyl)phenol

4-(3-Aminocarbonylphenyl)phenol (CAS No. 477549-30-7): A Comprehensive Overview

4-(3-Aminocarbonylphenyl)phenol, a compound with the CAS registry number 477549-30-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring an amino carbonyl group attached to a phenolic ring, exhibits a range of intriguing properties that make it a subject of extensive research.

The molecular structure of 4-(3-Aminocarbonylphenyl)phenol is defined by its aromatic amine functionality and phenolic hydroxyl group, which contribute to its versatile reactivity and potential applications. Recent studies have highlighted its role in the development of novel pharmaceutical agents, particularly in the context of antioxidant and anti-inflammatory therapies. The compound's ability to scavenge free radicals has been extensively documented, making it a promising candidate for combating oxidative stress-related diseases.

One of the most notable advancements in the study of 4-(3-Aminocarbonylphenyl)phenol involves its application in drug delivery systems. Researchers have explored its potential as a carrier for bioactive molecules, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This innovation has opened new avenues for targeted therapy, particularly in oncology and neurodegenerative disorders.

Moreover, 4-(3-Aminocarbonylphenyl)phenol has demonstrated remarkable catalytic properties in organic synthesis. Its ability to act as a catalyst in various reactions, such as Suzuki coupling and Heck reactions, has been reported in recent publications. These findings underscore its utility in green chemistry and sustainable chemical processes.

In terms of environmental applications, 4-(3-Aminocarbonylphenyl)phenol has shown potential as a biodegradable polymer precursor. Its incorporation into biocompatible materials has been explored for use in biomedical devices and tissue engineering scaffolds, offering a sustainable alternative to traditional materials.

The synthesis of 4-(3-Aminocarbonylphenyl)phenol involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of these processes, making large-scale production more feasible.

In conclusion, 4-(3-Aminocarbonylphenyl)phenol (CAS No. 477549-30-7) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties and promising biological activities continue to drive innovative research, positioning it as a key player in the development of next-generation materials and therapeutic agents.